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Compound of Interest

Compound Name:
5-Chloro-2-methoxyphenylboronic

acid

Cat. No.: B151775 Get Quote

Technical Data: 5-Chloro-2-
methoxyphenylboronic acid
This document provides the core physicochemical properties of 5-Chloro-2-
methoxyphenylboronic acid, a compound frequently utilized in organic synthesis and

medicinal chemistry. The data presented is intended for researchers, scientists, and

professionals in the field of drug development.

Physicochemical Properties
The fundamental molecular characteristics of 5-Chloro-2-methoxyphenylboronic acid have

been determined and are summarized below. This data is crucial for stoichiometric calculations

in chemical reactions and for the characterization of the compound.

Property Value Citations

Molecular Formula C₇H₈BClO₃ [1][2][3][4]

Molecular Weight 186.40 g/mol [1][2][3][5]

Linear Formula ClC₆H₃(OCH₃)B(OH)₂ [5]

CAS Number 89694-48-4 [1][2][5][6]
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Experimental Protocols
The molecular weight and formula for 5-Chloro-2-methoxyphenylboronic acid are standard

calculated values derived from the elemental composition of the molecule and standard atomic

weights. As such, detailed experimental protocols for their determination are not typically cited

in this context. The provided values are based on universally accepted chemical principles.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.

Properties of 5-Chloro-2-methoxyphenylboronic acid
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Core properties of the specified chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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